Cas no 61997-77-1 (2-Cyclohexen-1-one, 5,5-dimethyl-3-[(3-methylphenyl)amino]-)

• Product Name: 2-Cyclohexen-1-one, 5,5-dimethyl-3-[(3-methylphenyl)amino]-
• CAS No: 61997-77-1
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 1635442
• Update Time: 2024-09-12

2-Cyclohexen-1-one, 5,5-dimethyl-3-[(3-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 5,5-dimethyl-3-[(3-methylphenyl)amino]-
• 5,5-dimethyl-3-[(3-methylphenyl)amino]cyclohex-2-en-1-one

• Inchi： 1S/C15H19NO/c1-11-5-4-6-12(7-11)16-13-8-14(17)10-15(2,3)9-13/h4-8,16H,9-10H2,1-3H3
• InChI Key： FSWZTHYTZCBJJA-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)(C)CC(NC2=CC=CC(C)=C2)=C1

Computed Properties

• Exact Mass: 229.14677
• Monoisotopic Mass: 229.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• PSA: 29.1